2-Methyl-3-(trifluoromethyl)benzyl alcohol

• IUPAC Name: [2-methyl-3-(trifluoromethyl)phenyl]methanol
• InChI: InChI=1S/C9H9F3O/c1-6-7(5-13)3-2-4-8(6)9(10,11)12/h2-4,13H,5H2,1H3
• InChI Key: OCUGIKIVMHDQQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1C(F)(F)F)CO
• Molecular Formula: C9H9F3O
• DSSTOX Substance ID: DTXSID70379614
• Molecular Weight: 190.16 g/mol
• CAS RN: 261952-12-9

Description

2-Methyl-3-(trifluoromethyl)benzyl alcohol, also known as 2-Methyl-3-trifluoromethylbenzyl alcohol, is a highly versatile compound with a wide range of applications in the scientific field. It is a colorless liquid with a sweet odor and a boiling point of 120.5°C. The chemical formula of this compound is C8H7F3O.

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". The hazard statements associated with it are H302, H315, H320, and H335. Precautionary measures include avoiding contact with skin, eyes, or clothing, avoiding ingestion and inhalation, and ensuring adequate ventilation.

Biochemical Analysis

Biochemical Properties

2-Methyl-3-(trifluoromethyl)benzyl alcohol plays a significant role in biochemical reactions, particularly those involving the benzylic position. It interacts with various enzymes, proteins, and other biomolecules. For instance, it can undergo free radical bromination, nucleophilic substitution, and oxidation reactions

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. The presence of the trifluoromethyl group can enhance the compound’s ability to interact with cellular components, potentially leading to changes in cellular behavior and function .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various binding interactions with biomolecules. It can act as an enzyme inhibitor or activator, depending on the specific biochemical context. The compound’s ability to undergo nucleophilic substitution and free radical reactions highlights its versatility in biochemical processes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Studies have shown that it remains stable under sealed, dry conditions at room temperature . Long-term effects on cellular function have been observed in both in vitro and in vivo studies, indicating its potential for sustained biochemical activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial biochemical interactions, while higher doses could lead to toxic or adverse effects. Understanding the dosage thresholds is crucial for its safe and effective application in biochemical research .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its transformation and utilization within biological systems. These interactions can affect metabolic flux and metabolite levels, providing insights into the compound’s role in cellular metabolism .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by its interactions with transporters and binding proteins. These interactions determine the compound’s localization and accumulation in specific cellular compartments, impacting its overall biochemical activity .

Subcellular Localization

This compound exhibits specific subcellular localization patterns. Targeting signals and post-translational modifications direct the compound to particular compartments or organelles, where it can exert its biochemical effects. Understanding these localization mechanisms is essential for elucidating the compound’s functional roles within cells .